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Compound of Interest

Compound Name: 2-Amino-9-fluorenone

Cat. No.: B160198 Get Quote

2-Amino-9-fluorenone: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Amino-9-fluorenone is an aromatic organic compound featuring a fluorenone backbone

substituted with an amino group. This structure imparts unique physicochemical properties,

making it a valuable building block in various scientific and industrial fields. It is particularly

noted for its applications as a key intermediate in the synthesis of organic electronic materials

and as a fluorescent probe. This technical guide provides an in-depth overview of the physical

and chemical characteristics of 2-Amino-9-fluorenone, detailed experimental protocols for its

synthesis and purification, and a summary of its known applications.

Physical and Chemical Characteristics
The fundamental physical and chemical properties of 2-Amino-9-fluorenone are summarized

in the tables below, providing a consolidated reference for researchers.
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Property Value Reference

CAS Number 3096-57-9 [1]

Molecular Formula C₁₃H₉NO [1]

Molecular Weight 195.22 g/mol [1]

Appearance
Orange to brown to dark

purple powder/crystal
[2]

Melting Point 157-160 °C [3]

Solubility and Spectroscopic Data
Property Description Reference

Solubility
Soluble in alcohol and ether;

insoluble in water.
[4]

UV-Vis Spectroscopy

The photophysical processes

of fluorenone derivatives are

complex and solvent-

dependent.

[5]

Infrared (IR) Spectroscopy

Characteristic peaks

corresponding to the amine (N-

H) and carbonyl (C=O)

functional groups are

expected.

-

Nuclear Magnetic Resonance

(NMR) Spectroscopy

¹H and ¹³C NMR spectra are

used to confirm the chemical

structure.

-

Mass Spectrometry

Provides the mass-to-charge

ratio, confirming the molecular

weight.

-
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Synthesis of 2-Amino-9-fluorenone
A common and effective method for the synthesis of 2-Amino-9-fluorenone involves a two-

step process starting from 9-fluorenone:

Nitration of 9-fluorenone to 2-nitro-9-fluorenone.

Reduction of 2-nitro-9-fluorenone to 2-Amino-9-fluorenone.

Step 1: Synthesis of 2-nitro-9-fluorenone

This protocol is adapted from a general procedure for the nitration of fluorenone.[6]

Materials:

9-fluorenone

Fuming nitric acid (sp. gr. 1.59–1.60)

Concentrated sulfuric acid (sp. gr. 1.84)

Glacial acetic acid

Ice

Procedure:

In a well-ventilated fume hood, cautiously add concentrated sulfuric acid to fuming nitric acid

in a three-necked round-bottomed flask equipped with a mechanical stirrer and a

thermometer, while maintaining a cool temperature.

Dissolve 9-fluorenone in glacial acetic acid.

Slowly add the 9-fluorenone solution to the cooled acid mixture with vigorous stirring. The

rate of addition should be controlled to maintain the reaction temperature below a specified

limit to favor mono-nitration at the 2-position.

After the addition is complete, allow the reaction to proceed at room temperature for a

designated period.
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Pour the reaction mixture slowly onto crushed ice with stirring to precipitate the crude 2-nitro-

9-fluorenone.

Filter the yellow solid precipitate, wash it thoroughly with water until the washings are

neutral, and then dry the product.

Step 2: Synthesis of 2-Amino-9-fluorenone

This protocol describes the reduction of the nitro group to an amino group. A common method

for this transformation is catalytic hydrogenation or reduction with a metal in acidic media. The

following is a general procedure using tin and hydrochloric acid.

Materials:

2-nitro-9-fluorenone

Granulated tin

Concentrated hydrochloric acid

Ethanol

Sodium hydroxide solution

Procedure:

In a round-bottomed flask equipped with a reflux condenser, add 2-nitro-9-fluorenone and

granulated tin.

Add ethanol as a solvent, followed by the slow addition of concentrated hydrochloric acid

with stirring.

Heat the mixture to reflux for several hours. The progress of the reaction can be monitored

by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture and filter to remove any unreacted tin.
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Neutralize the filtrate with a sodium hydroxide solution to precipitate the crude 2-Amino-9-
fluorenone.

Filter the precipitate, wash with water, and dry.

Purification of 2-Amino-9-fluorenone
The crude 2-Amino-9-fluorenone can be purified by recrystallization or column

chromatography.

Recrystallization Protocol:

Materials:

Crude 2-Amino-9-fluorenone

Suitable solvent (e.g., ethanol, ethanol/water mixture)[7][8]

Procedure:

Dissolve the crude 2-Amino-9-fluorenone in a minimum amount of hot solvent.

If the solution is colored, a small amount of activated charcoal can be added, and the

solution can be hot filtered to remove the charcoal and other insoluble impurities.

Allow the hot, saturated solution to cool slowly to room temperature, and then in an ice bath

to induce crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent and dry them under vacuum.

Mandatory Visualization
The following diagram illustrates the workflow for the synthesis and purification of 2-Amino-9-
fluorenone.
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Start: 9-Fluorenone Step 1: Nitration
(HNO₃, H₂SO₄) Crude 2-Nitro-9-fluorenonePrecipitation Step 2: Reduction

(e.g., Sn, HCl) Crude 2-Amino-9-fluorenoneNeutralization
Purification

(Recrystallization or
Column Chromatography)

Pure 2-Amino-9-fluorenoneIsolation
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Caption: Workflow for the synthesis and purification of 2-Amino-9-fluorenone.

Applications
2-Amino-9-fluorenone serves as a versatile intermediate in several areas of research and

development:

Organic Electronic Materials: It is a precursor in the synthesis of more complex fluorene-

based derivatives used in organic light-emitting diodes (OLEDs) and other optoelectronic

devices.[1]

Fluorescent Probes: The inherent fluorescence of the fluorenone core, which can be

modulated by the amino group, makes it a useful platform for designing fluorescent sensors

for various analytes, including metal ions.[9][10][11]

Drug Development: Fluorenone derivatives have shown a wide range of biological activities,

including antimicrobial, antiviral, and anticancer properties.[12][13][14][15][16] The amino

group on 2-Amino-9-fluorenone provides a reactive handle for further chemical

modifications to develop new therapeutic agents.

Conclusion
2-Amino-9-fluorenone is a compound of significant interest due to its unique combination of

chemical reactivity and photophysical properties. This guide provides essential technical

information for researchers working with this molecule, from its fundamental characteristics to

practical experimental protocols. The continued exploration of 2-Amino-9-fluorenone and its

derivatives holds promise for advancements in materials science, analytical chemistry, and

medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b160198#physical-and-chemical-characteristics-of-2-
amino-9-fluorenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b160198#physical-and-chemical-characteristics-of-2-amino-9-fluorenone
https://www.benchchem.com/product/b160198#physical-and-chemical-characteristics-of-2-amino-9-fluorenone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b160198?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

